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Compound of Interest

Compound Name: 1,3-Diacetylbenzene

Cat. No.: B146489

For researchers, scientists, and drug development professionals, sourcing high-purity reagents
is a critical first step in ensuring the validity and reproducibility of experimental results. This in-
depth technical guide provides a comprehensive overview of reputable suppliers for research-
grade 1,3-diacetylbenzene, detailed purchasing considerations, and essential protocols for its
handling and use.

Selecting a Supplier for High-Purity 1,3-
Diacetylbenzene

The selection of a chemical supplier should be a meticulous process, balancing purity, cost,
availability, and the quality of documentation. For 1,3-diacetylbenzene (CAS No. 6781-42-6), a
key intermediate in various synthetic and developmental pathways, several reputable vendors
cater to the research community.

A comparative analysis of prominent suppliers reveals variations in offered purity and pricing. It
is imperative for researchers to scrutinize the Certificate of Analysis (CoA) for specific batches
to understand the impurity profile, as this can significantly impact experimental outcomes.

Supplier and Product Comparison
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Supplier Product Name  Stated Purity Physical Form
Temperature
Sigma-Aldrich 1,3-
o ) ) 97% Crystals 2-8°C[1][2][3]
(MilliporeSigma) Diacetylbenzene
Thermo Scientific  1,3- 99% Liquid after Room
0
Chemicals Diacetylbenzene melting Temperature
] 1,3- ] Refrigerated (0-
TCI America ] >98.0% (GC) Solid
Diacetylbenzene 10°C)[4]
Santa Cruz 1,3-
) ] >97% - -
Biotechnology Diacetylbenzene
Oakwood 1,3-
Chemical Diacetylbenzene

Note: Pricing and availability are subject to change and may require account registration on
supplier websites. Researchers are encouraged to request quotes for the most current
information.

Experimental Protocols
Safe Handling and Storage of 1,3-Diacetylbenzene

Proper handling and storage are paramount to maintain the integrity of 1,3-diacetylbenzene
and ensure laboratory safety. As an aromatic ketone, it should be handled in a well-ventilated
area, preferably within a fume hood, to avoid inhalation of vapors.

Personal Protective Equipment (PPE):

o Eye Protection: Safety glasses with side shields or chemical goggles.
» Hand Protection: Chemical-resistant gloves (e.g., nitrile).

e Body Protection: A standard laboratory coat.

Storage:

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.sigmaaldrich.com/JP/ja/product/aldrich/158984
https://www.sigmaaldrich.com/HK/zh/product/aldrich/158984
https://www.sigmaaldrich.com/SG/en/product/aldrich/158984
https://www.tcichemicals.com/US/en/p/D2617
https://www.benchchem.com/product/b146489?utm_src=pdf-body
https://www.benchchem.com/product/b146489?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146489?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Store in a tightly sealed container in a cool, dry, and well-ventilated area.[5]
e Some suppliers recommend refrigeration (2-8°C) for long-term stability.[1][2][3]

o Keep away from oxidizing agents and sources of ignition.[5]

General Experimental Workflow for Utilizing Purchased
Chemicals

The following diagram outlines a typical workflow from reagent acquisition to experimental
analysis, emphasizing quality control at critical stages.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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